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Abstract

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals interested in the utilization of Titanium Diboride (TiBz2) as
a wettable cathode material in aluminum smelting. TiB2 offers significant advantages over
traditional carbon cathodes, including improved energy efficiency and cell stability.[1][2][3]
These benefits stem from its excellent wettability by molten aluminum, high electrical
conductivity, and resistance to the corrosive cryolite bath.[1] This document outlines the key
properties of TiB2 cathodes, detailed experimental protocols for their fabrication and
characterization, and a summary of performance data from laboratory and industrial trials.

Introduction to TiB2 Cathodes

The Hall-Héroult process, the primary method for industrial aluminum production, traditionally
employs carbon cathodes. However, these cathodes are not well-wetted by molten aluminum,
necessitating a large anode-cathode distance (ACD) to maintain a stable molten aluminum
pad, which acts as the actual cathodic surface.[1] This large ACD contributes to significant
energy losses due to the electrical resistance of the electrolyte.

Titanium diboride (TiB2) has emerged as a promising alternative cathode material due to its
excellent wettability by molten aluminum.[1][2][4] This property allows for the use of a drained
cathode design, where a thin film of aluminum coats the cathode surface.[3][5] Consequently,
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the ACD can be substantially reduced, leading to lower cell voltage and a significant reduction
in specific energy consumption.[1][5][6] Industrial trials have demonstrated that TiB2z-based
cathodes can prolong cell life, improve current efficiency, and save energy.[1]

Properties of TiB2 Cathodes

The suitability of TiB2 as a cathode material is attributed to a combination of its physical and
chemical properties at the high temperatures of aluminum electrolysis.

Wettability

The excellent wettability of TiBz by molten aluminum is a key advantage.[1][2][4] Pure hot-
pressed TiBz has been shown to be completely wetted by aluminum in cryolite melts.[4]
However, the wetting behavior can be influenced by surface oxides, such as B20s3, which can
form on the TiB2 surface. The removal of these oxide layers is crucial for achieving good
wetting.[7][8] The contact angle of molten aluminum on TiB2 can be time-dependent,
decreasing as surface impurities are removed.[1]

Electrical Conductivity

TiB2 possesses high electrical conductivity, which is essential for minimizing resistive losses in
the cathode.[9] The electrical conductivity of TiBz2-based composites is influenced by factors
such as the volume fraction of TiBz, porosity, and the presence of other phases.[9][10]

Corrosion Resistance

TiB2 exhibits good chemical stability in the highly corrosive molten cryolite electrolyte and in
contact with molten aluminum.[2] However, long-term exposure can lead to degradation
through mechanisms such as sodium penetration and grain loss.[11] The resistance to sodium
penetration is a critical factor for the longevity of the cathode, as sodium intercalation can
cause swelling and cracking of carbon-based materials. TiBz coatings have been shown to
slow down sodium penetration.[12][13]

Quantitative Performance Data

The following tables summarize key performance metrics of TiB2 cathodes from various
studies.
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Table 1: Performance Improvements with TiB2 Cathodes

) Improvement
Performance Metric Cell TypelScale Reference
Reported
Voltage Drop . )
] Up to 50 mV 300 kA industrial cell [2]
Reduction
Voltage Drop . .
) 10.3 mV (average) 300 kA industrial cell [1]
Reduction
Current Efficiency . )
1-25% 300 KA industrial cell [1]
Increase
Current Efficiency . )
0.81% 300 kA industrial cell [1]
Increase
Specific Energy ) ] ]
) Predicted with design
Consumption ~0.8 kWh/kg Al ) [14]
_ improvements
Reduction
Specific Energy ] )
_ 23% (reduction to Wetted drained
Consumption [5]
_ 11.83 kWh/kg Al) cathode technology
Reduction
Cathode Voltage Drop 360 kA inert anode
314 mVv o [15]
(CvD) cell with TiB2 plates
Table 2: Material Properties and Wear Rates
Property Value Conditions Reference
Wear Rate <4 mm/year TiB2-based coatings
Solubility in Molten After 10 hours of
_ 6 x 1073 wt% [16]
Aluminum exposure

Experimental Protocols
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This section provides detailed protocols for the fabrication and characterization of TiB2
cathodes.

Fabrication Protocols

This protocol describes the fabrication of dense TiB2 ceramic bodies using a high-temperature,
high-pressure method.

Materials and Equipment:
o TiB2 powder

o Steel die

e Hydraulic press

» High-temperature, high-pressure (HT-HP) Bridgman-type apparatus with an internal graphite
heater

o Ceramic gasket

Procedure:

Pour the TiB2 powder into the steel die.
e Press the powder at 200 MPa to form green discs (e.g., 15 mm diameter, 5 mm height).

o Place the green discs into the HT-HP apparatus, using a ceramic gasket with an internal
graphite heater.

e Apply a pressure of 7.2 + 0.2 GPa.

e Heat the sample to the desired sintering temperature (e.g., 1500°C, 2000°C, 2200°C, or
2300°C £ 50°C).

» Hold the temperature and pressure for 60 seconds.[17]

e Cool the sample and release the pressure.
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o Characterize the sintered TiB2 ceramic for density, microstructure, and mechanical
properties.

This protocol details the deposition of TiB2 coatings on graphite substrates using suspension
plasma spraying.

Materials and Equipment:

Micrometric TiB2 powder

Ethanol

Dispersive agent (e.g., polyvinylpyrrolidone)

Suspension plasma spray system with an argon gas shield

Graphite substrates

Procedure:

e Prepare a suspension of 10-20 wt.% TiB2 powder in ethanol.

e Add a dispersive agent (e.g., 1.2 wt.%) to the suspension and homogenize.
o Set up the graphite substrates in the plasma spray chamber.

o Configure the plasma spray parameters (e.g., plasma gas composition and flow rate,
current). An argon gas shield is recommended to protect the TiB2 particles from oxidation
during spraying.[18][19]

« Inject the suspension into the plasma jet to deposit the TiB2 coating on the substrates.
o Control the substrate temperature during deposition (e.g., below 400°C).[18]
 After deposition, cool the coated substrates to room temperature.

o Characterize the coating for thickness, porosity, adhesion, and phase composition.
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This protocol describes the electrochemical deposition of TiBz coatings on graphite cathodes
from a molten fluoride-chloride salt bath.

Materials and Equipment:

o Graphite cathode substrate

e Anode (e.g., graphite)

o Electrolyte salt mixture (e.g., 15.3 wt% KzTiFs, 24.2 wt% KBF4, 53.1 wt% KF, 7.4 wt% KCI)
[13]

o High-temperature furnace with inert atmosphere capability (e.g., Argon)

e DC power supply

o Electrochemical cell (e.g., graphite crucible)

Procedure:

Prepare the electrolyte mixture and place it in the graphite crucible.

» Heat the furnace to the desired operating temperature (e.g., 820°C) under an inert
atmosphere.[12][13]

e Once the salt is molten and the temperature is stable, immerse the graphite cathode and
anode into the melt.

e Apply a constant current density (e.g., 0.3 - 0.8 A/lcm?) between the anode and cathode for a
specified duration (e.g., 3-4 hours).[12][13]

 After the deposition time has elapsed, turn off the power supply and carefully withdraw the
coated cathode from the melt.

» Allow the cathode to cool to room temperature under an inert atmosphere.

» Clean the coated cathode to remove any residual solidified salt.
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Characterize the TiB2 coating for its thickness, morphology, composition, and adhesion to the
graphite substrate.

Characterization Protocols

This protocol outlines the procedure for measuring the contact angle of molten aluminum on a

TiB2 substrate to assess its wettability.

Materials and Equipment:

TiB2 substrate
High-purity aluminum

High-temperature furnace with a controlled atmosphere (vacuum or inert gas) and viewing

window
High-resolution camera with a telephoto lens

Image analysis software

Procedure:

Polish the surface of the TiBz substrate to a fine finish (e.g., 1-micron diamond paste).
Clean the substrate to remove any contaminants.

Place the TiB2 substrate in the furnace.

Position a small piece of high-purity aluminum on the substrate surface.

Evacuate the furnace chamber to a high vacuum (e.g., < 2.7 x 10~> Pa) or fill it with a high-
purity inert gas.[7]

Heat the furnace to the desired test temperature (e.g., 840°C - 1025°C).[7]

Once the aluminum is molten, record images of the molten aluminum drop on the TiB2
surface over time.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://scholarsmine.mst.edu/cgi/viewcontent.cgi?article=4580&context=matsci_eng_facwork
https://scholarsmine.mst.edu/cgi/viewcontent.cgi?article=4580&context=matsci_eng_facwork
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Use image analysis software to measure the contact angle between the molten aluminum
and the TiB2 substrate from the captured images.

e Analyze the change in contact angle with time and temperature to determine the wetting
Kinetics.

This protocol describes a static immersion test to evaluate the corrosion resistance of TiBz-
based materials in a molten cryolite bath.

Materials and Equipment:

TiB2 sample

Synthetic cryolite salt mixture (e.g., NasAlFse, AlF3, CaFz, Al203)

Alumina or graphite crucible

High-temperature furnace with a controlled atmosphere (e.g., pure argon)

Sample holder (e.g., molybdenum wire)
Procedure:

o Prepare the synthetic cryolite salt mixture with a specific composition (e.g., molar ratio
n(NaF)/n(AlFs3) = 2.3).[20]

» Place the salt mixture in the crucible and heat it in the furnace to the test temperature (e.g.,
960°C) under an argon atmosphere.[20]

e Suspend the TiB2 sample from the sample holder and immerse it in the molten salt.
e Hold the sample in the molten salt for a specified duration (e.g., 8 hours).[20]
o After the test duration, remove the sample from the melt and allow it to cool.

o Clean the sample to remove the solidified salt.
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e Analyze the corroded sample using techniques such as scanning electron microscopy (SEM)
and energy-dispersive X-ray spectroscopy (EDS) to assess the extent and nature of the
corrosion.

This protocol describes the four-probe method for measuring the electrical conductivity of TiB2
materials at elevated temperatures.

Materials and Equipment:

TiB2 sample of known dimensions

Four-probe measurement setup with appropriate probe materials (e.g., platinum or tungsten)

High-temperature furnace with a controlled atmosphere

DC current source

Voltmeter

Procedure:

o Prepare a rectangular or cylindrical TiB2 sample with precise dimensions.

» Position the four probes in a straight line on the surface of the sample with a known and
constant spacing.

o Place the sample and probe assembly in the furnace.

» Heat the furnace to the desired measurement temperature under a controlled atmosphere.

e Pass a constant DC current through the two outer probes.

o Measure the voltage potential difference between the two inner probes.

o Calculate the electrical resistivity (p) using the appropriate geometric correction factor for the
four-probe setup.

e The electrical conductivity (o) is the reciprocal of the resistivity (o = 1/p).
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» Repeat the measurement at different temperatures to determine the temperature
dependence of the electrical conductivity.
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Experimental workflow for TiB2 cathode evaluation.

Failure Mechanisms of TiB2 Cathodes
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Logical relationships in TiB2 cathode failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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